Methyl 4-((2-((4-(dimethylamino)phenyl)amino)-2-oxoacetamido)methyl)piperidine-1-carboxylate

• IUPAC Name: methyl 4-[[[2-[4-(dimethylamino)anilino]-2-oxoacetyl]amino]methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C18H26N4O4/c1-21(2)15-6-4-14(5-7-15)20-17(24)16(23)19-12-13-8-10-22(11-9-13)18(25)26-3/h4-7,13H,8-12H2,1-3H3,(H,19,23)(H,20,24)
• InChI Key: GIKNYUWGFMIJHK-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)NC(=O)C(=O)NCC2CCN(CC2)C(=O)OC
• Molecular Formula: C18H26N4O4
• Molecular Weight: 362.4 g/mol

Description

The compound contains a piperidine ring, which is a common structure in many pharmaceuticals. It also has a carboxylate ester group (COOCH3), an amide group (CONH2), and a dimethylamino group (N(CH3)2), all of which can participate in various chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the piperidine ring, along with the amide, ester, and dimethylamino functional groups. These groups would likely confer polarity to the molecule and could participate in hydrogen bonding and other intermolecular interactions.

Chemical Reactions Analysis

The compound contains several functional groups that could undergo various chemical reactions. For example, the ester could be hydrolyzed to form a carboxylic acid and an alcohol. The amide could participate in condensation reactions, and the dimethylamino group could be quaternized.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar amide, ester, and dimethylamino groups would likely make the compound soluble in polar solvents.

Scientific Research Applications

Organic Synthesis and Catalysis

This compound and its derivatives are crucial in organic synthesis, particularly in the development of novel synthetic methodologies. For example, it plays a role in oxindole synthesis via palladium-catalyzed C-H functionalization, showcasing its utility in constructing complex heterocyclic structures efficiently. This method leverages palladium catalysis to functionalize C-H bonds, a cornerstone in modern synthetic organic chemistry, enabling the synthesis of oxindoles, which are valuable scaffolds in pharmaceuticals and natural products (Magano, Kiser, Shine, & Chen, 2014).

Medicinal Chemistry and Drug Design

Compounds structurally related to methyl 4-((2-((4-(dimethylamino)phenyl)amino)-2-oxoacetamido)methyl)piperidine-1-carboxylate are synthesized for their potential as pharmacological agents. They serve as starting materials for preparing alpha-amino esters, ethers, and ketones, with modifications on nitrogen atoms leading to extremely potent analgesics. This highlights their significance in the design and development of new therapeutic agents with improved efficacy and specificity (Van Daele, De Bruyn, Boey, Sanczuk, Agten, & Janssen, 1976).

Heterocyclic Chemistry

The compound is also pivotal in the synthesis of heterocyclic compounds, which are crucial in drug discovery and development. For instance, its derivatives have been synthesized as part of studies into new analogues of diphenylpyraline, highlighting its role in the development of compounds with potential antimycobacterial activity. This research underscores the compound's versatility in creating diverse heterocyclic frameworks that are relevant in medicinal chemistry (Weis, Kungl, & Seebacher, 2003).

Future Directions

Future research could involve synthesizing this compound and testing its biological activity. If it shows promising activity, it could be further optimized and potentially developed into a drug.

Mechanism of Action

Target of Action

Compounds with similar structures, such as piperidine derivatives, have been found to interact with anaplastic lymphoma kinase (alk) and c-ros oncogene 1 kinase (ros1) as dual inhibitors .

Mode of Action

It can be inferred from related studies that such compounds may interact with their targets (like alk and ros1) and inhibit their activity, leading to changes in cellular functions .

Biochemical Pathways

Related compounds have been shown to have neuroprotective and anti-inflammatory properties, suggesting that they may affect pathways related to inflammation and neuronal protection .

Result of Action

They have been found to inhibit nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells . Additionally, they have shown neuroprotective activity by reducing the expression of the endoplasmic reticulum (ER) chaperone, BIP, and the apoptosis marker cleaved caspase-3 in human neuronal cells .